Cas no 71471-40-4 ((4-Bromophenyl)succinic acid)

• Product Name: (4-Bromophenyl)succinic acid
• CAS No: 71471-40-4
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• MDL: MFCD06656575
• CID: 562665
• PubChem ID: 13207314
• Update Time: 2025-05-20

(4-Bromophenyl)succinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)succinic acid
• (4-Bromophenyl)succinic acid
• Butanedioic acid,2-(4-bromophenyl)-
• (4-Brom-phenyl)-bernsteinsaeure
• 2-(4-Bromophenyl)-butanedioic acid
• 2-(4-BROMO-PHENYL)-SUCCINIC ACID
• 4-Bromophenyl-succinic acid
• Butanedioic acid,(4-broMophenyl)
• p-Bromphenyl-bernsteinsaeure
• 71471-40-4
• SCHEMBL9468277
• AB1264
• (4-BROMOPHENYL)SUCCINICACID
• AKOS015835656
• AB25539
• 2-(4-Bromophenyl)succinic acid, AldrichCPR
• 2-(4-Bromophenyl)succinicacid
• EN300-704758
• A837193
• FT-0677523
• MFCD06656575
• 2-(4-bromophenyl)butanedioic acid
• NS-04409

• MDL： MFCD06656575
• Inchi： 1S/C10H9BrO4/c11-7-3-1-6(2-4-7)8(10(14)15)5-9(12)13/h1-4,8H,5H2,(H,12,13)(H,14,15)
• InChI Key： OVOOMMVRUQGTIQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 271.96800
• Monoisotopic Mass: 271.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.691
• Boiling Point: 375.4 ºCat 760 mmHg
• Flash Point: 180.8 ºC
• Refractive Index: 1.608
• PSA: 74.60000
• LogP: 2.09200

(4-Bromophenyl)succinic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (4-Bromophenyl)succinic acid

4-Bromophenyl Succinic Acid (CAS No. 71471-40-4): A Comprehensive Overview

4-Bromophenyl succinic acid, also known by its CAS number 71471-40-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its brominated aromatic ring and succinic acid backbone, exhibits unique chemical properties that make it valuable for various applications. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements associated with 4-bromophenyl succinic acid.

The molecular structure of 4-bromophenyl succinic acid consists of a bromine atom attached to the para position of a benzene ring, which is further connected to a succinic acid moiety. This arrangement imparts the compound with both aromatic stability and carboxylic acid functionality. The presence of bromine enhances the compound's reactivity, making it a suitable precursor for various organic transformations. Recent studies have highlighted the importance of brominated aromatic compounds in drug design, particularly in the development of anti-cancer agents and neuroprotective drugs.

One of the key areas where 4-bromophenyl succinic acid has shown promise is in the synthesis of advanced materials. Researchers have explored its use as a building block for constructing polymeric materials with tailored properties. For instance, its ability to form ester linkages has been exploited in the development of biodegradable polymers for biomedical applications. These polymers exhibit excellent biocompatibility and controlled degradation rates, making them ideal for drug delivery systems and tissue engineering scaffolds.

In addition to its role in materials science, 4-bromophenyl succinic acid has also been investigated for its potential in catalysis. The compound's unique electronic properties enable it to act as a ligand in transition metal-catalyzed reactions. Recent findings suggest that it can enhance the catalytic activity of certain metal complexes in cross-coupling reactions, which are critical in organic synthesis. This discovery opens new avenues for optimizing industrial processes and developing more efficient synthetic routes.

The synthesis of 4-bromophenyl succinic acid typically involves multi-step reactions that combine aromatic substitution and carboxylation processes. Traditional methods often rely on bromination followed by oxidation or coupling reactions. However, recent advancements have introduced more sustainable approaches, such as using microwave-assisted synthesis or enzymatic catalysis. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward green chemistry.

Another intriguing aspect of 4-bromophenyl succinic acid is its role in biochemistry. Studies have shown that this compound can modulate cellular signaling pathways, particularly those involving tyrosine kinases. This property makes it a potential candidate for developing targeted therapies against diseases such as cancer and inflammatory disorders. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in these pathways without causing significant toxicity to healthy cells.

Furthermore, 4-bromophenyl succinic acid has been utilized in the development of sensors and diagnostic tools. Its ability to interact with metal ions and biological molecules makes it suitable for creating biosensors with high sensitivity and selectivity. Recent research has focused on integrating this compound into nanomaterial-based sensors for detecting environmental pollutants and disease biomarkers.

In conclusion, 4-bromophenyl succinic acid (CAS No. 71471-40-4) is a multifaceted compound with applications spanning chemistry, biology, and materials science. Its unique structure and reactivity continue to inspire innovative research directions, from drug development to advanced material synthesis. As scientific understanding deepens, this compound is poised to play an even greater role in addressing pressing challenges across various industries.